Cas no 89393-41-9 (Benzoic acid, 2-butyl-3-formyl-)
89393-41-9 structure
Product Name:Benzoic acid, 2-butyl-3-formyl-
CAS No:89393-41-9
MF:C12H14O3
MW:206.237763881683
CID:602278
PubChem ID:71323937
Update Time:2025-04-19
Benzoic acid, 2-butyl-3-formyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-butyl-3-formyl-
- 2-butyl-3-formylbenzoic acid
- 89393-41-9
- DTXSID00753463
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- Inchi: 1S/C12H14O3/c1-2-3-6-10-9(8-13)5-4-7-11(10)12(14)15/h4-5,7-8H,2-3,6H2,1H3,(H,14,15)
- InChI Key: XFFVEDCIXMZEII-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C=O)C=1CCCC)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.4Ų
Benzoic acid, 2-butyl-3-formyl- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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